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Compound of Interest

Compound Name: 4-(3-Bromopropyl)morpholine

Cat. No.: B154003

Essential Safety and Handling Guide for 4-(3-
Bromopropyl)morpholine

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 4-(3-Bromopropyl)morpholine.
The following procedures are designed to ensure a safe laboratory environment and minimize
risks associated with this compound.

Hazard Assessment: 4-(3-Bromopropyl)morpholine is a chemical intermediate that requires
careful handling. Based on available safety data, it is classified as an irritant and is harmful if
ingested. It can cause skin, eye, and respiratory irritation[1][2]. Due to its chemical structure,
which includes a morpholine ring and a bromopropyl group, it should be handled with the
precautions typically taken for alkylating agents and cyclic amines.

Quantitative Data Summary

For quick reference, the table below summarizes the key quantitative data for 4-(3-
Bromopropyl)morpholine.
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Property Value Source
Molecular Formula C7H14BrNO [11[3]
Molecular Weight 208.10 g/mol [1][3]
CAS Number 125422-83-5 [1113114]
Boiling Point 242.6 £ 25.0 °C at 760 mmHg [5]
Density 1.335 g/mL [6]
Flash Point 100.5+23.2°C [5]
Storage Temperature Freezer, under -20°C or 0-8°C [1]

Note: Occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) for 4-(3-
Bromopropyl)morpholine are not available[2]. Therefore, it is crucial to handle this compound
in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation
exposure.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent exposure. The following table outlines
the required PPE for handling 4-(3-Bromopropyl)morpholine.
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PPE Category

Specification

Rationale

Hand Protection

Two pairs of powder-free nitrile
or neoprene chemotherapy
gloves meeting ASTM D6978

standard.

Protects against skin contact
and absorption. Double-
gloving is recommended for
handling hazardous

chemicals[7].

Eye and Face Protection

Chemical splash goggles and

a face shield.

Provides protection against
splashes and aerosols to the

eyes and face[2][7].

Body Protection

A disposable, polyethylene-
coated polypropylene gown
with long sleeves and closed

cuffs.

Prevents contamination of

personal clothing and skin[7]

[8l.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95 or higher) or a full
face-piece chemical cartridge

respirator.

Necessary when handling the
compound outside of a fume
hood or if there is a risk of

aerosol generation[7][9].

Foot Protection

Closed-toe shoes and

disposable shoe covers.

Protects against spills and
contamination of personal

footwear|8].

Operational and Disposal Plan

Adherence to a strict operational and disposal plan is essential for the safe handling of 4-(3-

Bromopropyl)morpholine.

Receiving and Storage

¢ Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

o Storage: Store the compound in a tightly sealed container in a designated, well-ventilated,

and locked freezer at temperatures below -20°C, as recommended for long-term storage[1].

For shorter-term use, storage at 0-8°C is also cited. Keep it away from incompatible

materials.
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o Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and
appropriate hazard warnings.

Handling and Use

o Work Area: All handling of 4-(3-Bromopropyl)morpholine should be conducted in a certified
chemical fume hood to minimize inhalation exposure[9].

o Personal Protective Equipment: Don the appropriate PPE as detailed in the table above
before handling the compound.

o Weighing and Transfer:
o For solids, use a tared container inside the fume hood.
o For liquids, use a calibrated pipette or syringe.

o Reaction Setup: Ensure all glassware is clean and dry. If the reaction is exothermic, have a
cooling bath ready.

o Post-Handling: After handling, decontaminate the work area and all equipment. Wash hands
thoroughly with soap and water[2].

Disposal Plan

o Waste Segregation: All waste contaminated with 4-(3-Bromopropyl)morpholine, including
gloves, pipette tips, and empty containers, must be collected in a dedicated and clearly
labeled hazardous waste container.

e Liquid Waste: Collect all liquid waste containing this compound in a sealed, properly labeled
container. Do not mix with other waste streams unless compatibility has been confirmed.

» Disposal: Dispose of all waste in accordance with local, state, and federal regulations.
Consult with your institution's environmental health and safety (EHS) department for specific
guidance|[2].

Emergency Procedures
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Immediate and appropriate action is critical in the event of an emergency.

Spills

Evacuate: Immediately evacuate the affected area and alert nearby personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: If safe to do so, contain the spill using an inert absorbent material such as sand or
diatomaceous earth[10][11]. Do not use combustible materials.

Clean-up: Wearing appropriate PPE, carefully collect the absorbed material and place it in a
sealed, labeled container for hazardous waste disposal.

Decontaminate: Decontaminate the spill area thoroughly.

EXxposure

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,
administer oxygen. Seek immediate medical attention[2][9].

Skin Contact: Immediately remove contaminated clothing and wash the affected area with
plenty of soap and water for at least 15 minutes. Seek medical attention if irritation
persists[2][9].

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present
and easy to do so. Seek immediate medical attention[2][9].

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention[12].

Visual Workflow Guides

The following diagrams illustrate the standard operating procedures for handling and

emergency response.
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Safe Handling Workflow for 4-(3-Bromopropyl)morpholine
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Caption: Workflow for the safe handling of 4-(3-Bromopropyl)morpholine.

Emergency Response for 4-(3-Bromopropyl)morpholine
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Caption: Emergency response procedures for spills and personal exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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